Cas no 1806932-77-3 (Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate
• CAS No: 1806932-77-3
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4884265
• Update Time: 2025-10-28

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-10(16)6-3-5(8(11)12)7(4-14)15-9(6)13/h3,8H,2,4,14H2,1H3
• InChI Key： BNWMDKFTXOPJNO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=C(N=C1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate, with CAS No. 1806932-77-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethyl carboxylate group, an aminomethyl group, a difluoromethyl group, and a fluorine atom. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The pyridine ring serves as the central framework of this compound, providing a rigid and planar structure that facilitates specific interactions with other molecules. The ethoxycarbonyl group (ethyl carboxylate) at the 5-position of the pyridine ring contributes to the compound's solubility in organic solvents, which is advantageous for its use in synthetic reactions and analytical techniques. The aminomethyl group at the 2-position introduces nucleophilic character to the molecule, enhancing its reactivity in certain chemical transformations. Additionally, the difluoromethyl group at the 3-position and the fluorine atom at the 6-position introduce electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and influence its reactivity in biological systems.

Recent studies have highlighted the potential of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in constructing heterocyclic compounds with potential applications in drug discovery. The compound's ability to undergo various substitution and condensation reactions makes it a versatile building block for constructing complex molecular architectures. Moreover, its fluorinated substituents are known to enhance metabolic stability and improve pharmacokinetic profiles, which are critical factors in drug development.

In terms of synthesis, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with an appropriately substituted pyridine derivative, which undergoes functionalization to introduce the desired substituents. The use of modern catalytic methods and transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling researchers to obtain high-purity samples of this compound.

From an applications perspective, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate has shown promise in several areas. In medicinal chemistry, it serves as a valuable intermediate for synthesizing bioactive compounds with potential anti-inflammatory, antiviral, or anticancer properties. Its ability to act as a chelating agent or hydrogen bond donor makes it suitable for designing molecules that can interact with biological targets such as enzymes or receptors. Furthermore, its fluorinated groups contribute to its lipophilicity and permeability across biological membranes, which are essential properties for drug candidates.

Recent advancements in computational chemistry have also facilitated a deeper understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure, conformational flexibility, and potential binding modes with biological targets. These studies have been instrumental in guiding experimental efforts toward optimizing its bioavailability and efficacy.

In conclusion, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and improve synthetic methodologies for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.